Cas no 128647-50-7 ((S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate)

• Product Name: (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate
• CAS No: 128647-50-7
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 1024840
• PubChem ID: 14632635
• Update Time: 2025-06-13

(S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate
• N-Methyl L-Z-ValinaMide
• A888998
• Benzyl [(2S)-3-methyl-1-(methylamino)-1-oxobutan-2-yl]carbamate
• N-Methyl-L-Z-Valinamide
• Z-Val-NHMe
• Carbamic acid, [(1S)-2-methyl-1-[(methylamino)carbonyl]propyl]-, phenylmethyl ester (9CI)
• AKOS015999292
• (S)-Benzyl(3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate
• 128647-50-7
• MFCD22375086
• CS-0210638
• SCHEMBL5967917
• benzyl N-[(2S)-3-methyl-1-(methylamino)-1-oxobutan-2-yl]carbamate
• DTXSID50562406
• BS-20619

• MDL： MFCD22375086
• Inchi： 1S/C14H20N2O3/c1-10(2)12(13(17)15-3)16-14(18)19-9-11-7-5-4-6-8-11/h4-8,10,12H,9H2,1-3H3,(H,15,17)(H,16,18)/t12-/m0/s1
• InChI Key： JSROABAQPZBWPX-LBPRGKRZSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H](C(NC)=O)C(C)C)=O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Additional information on (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate

Comprehensive Overview of (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate (CAS No. 128647-50-7)

The compound (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate, with the CAS No. 128647-50-7, is a chiral carbamate derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of bioactive molecules. The (S)-configuration at the stereocenter is particularly noteworthy, as it often imparts distinct biological activity compared to its (R)-enantiomer. Researchers are increasingly exploring its applications in drug discovery, especially in the development of protease inhibitors and peptidomimetics.

One of the key features of (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate is its role as a building block in medicinal chemistry. The presence of both carbamate and methylamino functionalities allows for versatile chemical modifications, enabling the creation of libraries of compounds for high-throughput screening. Recent studies have highlighted its potential in targeting enzymes involved in metabolic disorders, aligning with the growing interest in precision medicine and personalized therapeutics. This aligns with the current trend of leveraging chiral auxiliaries to optimize drug efficacy and reduce side effects.

From a synthetic perspective, the compound’s CAS No. 128647-50-7 is often referenced in patents and academic papers discussing asymmetric synthesis. Its structural complexity challenges chemists to develop efficient and scalable routes, which is a hot topic in green chemistry circles. Innovations in catalytic methods and solvent-free reactions have been applied to its production, addressing the demand for sustainable practices in the pharmaceutical industry. This resonates with the broader push toward environmentally friendly synthesis, a frequent search query among professionals and students alike.

The (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate also finds relevance in the field of peptide engineering. Its ability to mimic natural amino acid backbones makes it a candidate for designing peptide-based therapeutics, a rapidly expanding area due to the rise of biologics. Online discussions often revolve around its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used in academia and industry. This connection to cutting-edge drug delivery systems enhances its appeal to researchers focused on next-generation pharmaceuticals.

In analytical chemistry, the compound’s chiral purity is a critical parameter, driving interest in advanced chromatographic techniques like HPLC and supercritical fluid chromatography (SFC). These methods are frequently searched by quality control specialists aiming to resolve enantiomeric mixtures. The CAS No. 128647-50-7 serves as a benchmark in method development, underscoring its importance in ensuring regulatory compliance for chiral drugs.

Beyond its scientific applications, (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate is a subject of educational interest. University curricula increasingly incorporate case studies on stereoselective synthesis, where this compound exemplifies the principles of chiral induction and protecting group strategies. Online forums and e-learning platforms often feature questions about its synthesis, reflecting its role as a teaching tool for aspiring chemists.

In summary, (S)-Benzyl (3-methyl-1-(methylamino)-1-oxobutan-2-yl)carbamate (CAS No. 128647-50-7) bridges multiple disciplines, from drug discovery to sustainable chemistry. Its versatility and relevance to contemporary research themes ensure its continued prominence in scientific literature and industry workflows. As the demand for enantiopure compounds grows, so too will the interest in this multifaceted molecule.